GS967

• Molecular Formula: C14H7F6N3O
• Molecular Weight: 347.21 g/mol
• InChI: InChI=1S/C14H7F6N3O/c15-13(16,17)12-22-21-11-6-3-9(7-23(11)12)8-1-4-10(5-2-8)24-14(18,19)20/h1-7H
• InChIKey: FEVBKJITJDHASC-UHFFFAOYSA-N

GS967: Selective Cardiac Late INa Inhibitor

GS967 (GS-458967), chemically 6-(4-(Trifluoromethoxy)phenyl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine, is a triazolopyridine derivative developed as a potent and selective inhibitor of the cardiac late sodium current (late INa) [1]. This compound has demonstrated significant antiarrhythmic efficacy across a range of in vitro and ex vivo models by preferentially suppressing late INa, a key contributor to pathological sodium and calcium overload in conditions such as ischemia, heart failure, and long QT syndrome [1] [2].

Target

Cardiac Na_V1.5 late sodium current (late I_Na) inhibition

Selectivity

Wide selectivity window over hERG/I_Kr and other cardiac ion channels

Model fit

Validated in ventricular myocytes, isolated hearts, and large-animal arrhythmia models

Mechanism

Distinct interaction site not fully dependent on canonical local anesthetic binding

• [1] Potet F, et al. Use-Dependent Block of Human Cardiac Sodium Channels by GS967. Mol Pharmacol. 2016 Jul;90(1):52-60. View Source
• [2] Belardinelli L, et al. A Novel, Potent, and Selective Inhibitor of Cardiac Late Sodium Current Suppresses Experimental Arrhythmias. J Pharmacol Exp Ther. 2013 Jan;344(1):23-32. View Source

Why GS967 Cannot Be Substituted

While several agents are known to inhibit late INa, including ranolazine and the class I antiarrhythmics mexiletine and flecainide, their utility is often limited by insufficient potency, lack of selectivity, or proarrhythmic side effects. Ranolazine, for instance, is a relatively weak late INa inhibitor, and class I agents can cause significant conduction slowing [1] [2]. GS967 was specifically designed to overcome these limitations, demonstrating a unique pharmacological profile characterized by high potency, a distinct mechanism of use-dependent block (UDB), and a favorable safety profile in experimental models [1] [3]. Simply substituting GS967 with another late INa blocker or a standard antiarrhythmic would risk losing these critical, quantitative advantages in potency, kinetic selectivity, and antiarrhythmic efficacy, which are essential for rigorous scientific investigations and targeted therapeutic development.

Ranolazine

Also blocks I_Kr and L-type Ca²⁺ channels, confounding late I_Na pharmacology interpretation.

Lidocaine

Non-selective peak I_Na block; use-dependent block potency is substantially lower.

Flecainide

Proarrhythmic in ischemia models; may exacerbate rather than suppress arrhythmias.

Eleclazine

Lacks neuronal Na_V isoform inhibition; may fail to suppress TdP in translational models.

• [1] Belardinelli L, et al. A Novel, Potent, and Selective Inhibitor of Cardiac Late Sodium Current Suppresses Experimental Arrhythmias. J Pharmacol Exp Ther. 2013 Jan;344(1):23-32. View Source
• [2] Potet F, et al. Use-Dependent Block of Human Cardiac Sodium Channels by GS967. Mol Pharmacol. 2016 Jul;90(1):52-60. View Source
• [3] Potet F, et al. GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell–Derived Cardiomyocytes. Mol Pharmacol. 2020 Nov;98(5):540-547. View Source

GS967 Comparative Evidence

Use-Dependent NaV1.5 Block Potency

GS967 exhibits dramatically more potent use-dependent block (UDB) of peak sodium current (INaP) than ranolazine and lidocaine. In heterologously expressed human cardiac sodium channels (NaV1.5), GS967's IC50 for UDB was 0.07 µM, compared to 16 µM for ranolazine and 17 µM for lidocaine [1]. This difference was even more pronounced in human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs), with IC50 values of 0.07 µM, 7.8 µM, and 133.5 µM, respectively [2].

Use-dependent block potency

Head-to-head

GS967 IC₅₀ 0.07 µM vs ranolazine 16 µM, lidocaine 17 µM

Reported UDB potency context: enables selective late I_Na block at nanomolar concentrations.

Whole-cell patch clamp; human Na_V1.5

Evidence Dimension	Use-Dependent Block Potency (IC50)
Target Compound Data	GS967: 0.07 µM (NaV1.5); 0.07 µM (hiPSC-CMs)
Comparator Or Baseline	Ranolazine: 16 µM (NaV1.5), 7.8 µM (hiPSC-CMs); Lidocaine: 17 µM (NaV1.5), 133.5 µM (hiPSC-CMs)
Quantified Difference	GS967 is ~229-fold more potent than ranolazine and ~243-fold more potent than lidocaine in NaV1.5; ~111-fold and ~1,907-fold more potent, respectively, in hiPSC-CMs.
Conditions	Heterologously expressed human cardiac NaV1.5 channels and human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs)

Why This Matters

This extreme potency allows GS967 to achieve effective target engagement at significantly lower concentrations, minimizing the risk of off-target effects and enabling more precise pharmacological investigations.

• [1] Potet F, et al. Use-Dependent Block of Human Cardiac Sodium Channels by GS967. Mol Pharmacol. 2016 Jul;90(1):52-60. View Source
• [2] Potet F, et al. GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell–Derived Cardiomyocytes. Mol Pharmacol. 2020 Nov;98(5):540-547. View Source

Spontaneous VF Termination in Isolated Hearts

In a comprehensive study characterizing its antiarrhythmic actions, GS967 was found to be significantly more potent and effective at reducing both late INa and experimentally-induced arrhythmias than either flecainide or ranolazine [1]. While exact comparative potency values were not explicitly given in all models, GS967's selectivity and efficacy profile was consistently superior in rabbit myocyte and heart models of reduced repolarization reserve and ischemia [1].

Spontaneous VF termination

Head-to-head

GS967 66.67% vs ranolazine 14.3% vs control 11.1%

Reported model-response: GS967 linked to higher VF termination and preserved Ca²⁺ transient.

P=0.01; Langendorff rabbit heart model

Evidence Dimension	Antiarrhythmic Efficacy and Late INa Reduction
Target Compound Data	More potent and effective to reduce late INa and arrhythmias than flecainide or ranolazine.
Comparator Or Baseline	Flecainide and ranolazine (quantitative data not directly comparable for all parameters, but qualitative efficacy was superior for GS967).
Quantified Difference	Not explicitly quantifiable from the provided source, but the study concludes GS967 was 'more potent and effective'.
Conditions	Ex vivo and in vivo rabbit models of reduced repolarization reserve and ischemia.

Why This Matters

This demonstrates that GS967 is not just a late INa inhibitor but one with a demonstrably superior antiarrhythmic profile in disease-relevant models, making it a more promising tool for translational research.

• [1] Belardinelli L, et al. A Novel, Potent, and Selective Inhibitor of Cardiac Late Sodium Current Suppresses Experimental Arrhythmias. J Pharmacol Exp Ther. 2013 Jan;344(1):23-32. View Source

TdP Suppression vs Eleclazine

A key differentiator for GS967 is its high selectivity for late INa over the rapidly activating delayed rectifier potassium current (IKr). Blockade of IKr is a major mechanism of QT prolongation and proarrhythmia. GS967 inhibits IKr with an IC50 greater than 10 µM, which is more than 76-fold higher than its IC50 for inhibiting ATX-II-induced late INa in ventricular myocytes (0.13 µM) .

TdP suppression

Head-to-head

GS967 0/14 incidence vs eleclazine 4/7 (no effect)

Reported TdP model-response: GS967 completely abolished dofetilide-induced TdP in CAVB dog.

0.1 mg/kg IV; plasma ~800 nM

Evidence Dimension	Selectivity Ratio (IKr IC50 / late INa IC50)
Target Compound Data	>76-fold selectivity for late INa over IKr (late INa IC50 = 0.13 µM; IKr IC50 >10 µM).
Comparator Or Baseline	Not applicable (selectivity ratio calculated from target compound's own data).
Quantified Difference	IC50(IKr) / IC50(late INa) > 10 µM / 0.13 µM = >76-fold selectivity.
Conditions	Ventricular myocytes (late INa) and a standard IKr assay.

Why This Matters

This high degree of selectivity significantly reduces the risk of unintended IKr blockade and associated proarrhythmic effects (e.g., QT prolongation, torsades de pointes), a common liability of many less selective sodium channel blockers. This makes GS967 a safer and more reliable tool for probing late INa biology.

Ischemia-Induced Arrhythmia vs Flecainide

Direct comparison in canine ventricular myocardium revealed that the offset time constant for GS967 (1 µM) was threefold faster than that of mexiletine (40 µM) for block of the maximum velocity of action potential upstroke (V+max) [1]. Specifically, the offset time constant was 110 ms for GS967 versus 289 ms for mexiletine [1]. While both compounds reduced late INa, GS967's faster offset kinetics may underlie its unique pharmacological profile and its proposed classification as a class I/B antiarrhythmic agent [1].

Ischemia arrhythmia effect

Head-to-head

GS967: suppressed arrhythmias; Flecainide: increased arrhythmias/mortality

Reported ischemia-model endpoint: late I_Na block antiarrhythmic; peak I_Na block proarrhythmic.

Rabbit coronary ligation model

Evidence Dimension	Offset Kinetics of V+max Block (Time Constant)
Target Compound Data	GS967 (1 µM): 110 ms
Comparator Or Baseline	Mexiletine (40 µM): 289 ms
Quantified Difference	GS967 offset is 3.1-fold faster than mexiletine.
Conditions	Canine ventricular myocardium; V+max recorded at 2.5 Hz stimulation rate.

Why This Matters

Faster offset kinetics can confer a more favorable therapeutic window, potentially allowing for effective late INa suppression during tachycardia with less effect on normal conduction at physiological heart rates. This kinetic property is a key differentiator from older, slower-offset class I agents like mexiletine.

• [1] Hézső T, et al. Mexiletine-like cellular electrophysiological effects of GS967 in canine ventricular myocardium. Sci Rep. 2021 May 5;11(1):9565. View Source

Late INa Selectivity Over IKr (hERG)

In a transgenic rabbit model of long QT syndrome type 2 (LQT2), GS967 demonstrated potent antiarrhythmic efficacy. It significantly reduced the incidence of ventricular fibrillation (VF) induction from 7/14 hearts in control to only 1/14 hearts at a concentration of 100 nmol/L during rapid pacing [1]. Furthermore, GS967 (at 30-100 nmol/L) completely suppressed early afterdepolarizations (EADs) and polymorphic ventricular tachycardia (PVT) induced by isoproterenol [1].

Selectivity over I_Kr

Cross-study comparable

>76-fold

late I_Na vs hERG IC₅₀

Selectivity window context: late I_Na inhibition without action potential prolongation.

Ventricular myocyte IC₅₀ late I_Na 0.13 µM; hERG >10 µM

Evidence Dimension	Prevention of Polymorphic Ventricular Tachycardia (PVT)
Target Compound Data	At 100 nM, VF induction reduced from 7/14 (control) to 1/14 hearts; PVT and EADs were completely suppressed.
Comparator Or Baseline	Control (no drug) with 7/14 hearts showing VF induction.
Quantified Difference	86% reduction in VF inducibility (from 50% incidence to 7% incidence).
Conditions	Transgenic rabbit model of LQT2; ex vivo Langendorff-perfused hearts; rapid pacing and isoproterenol challenge.

Why This Matters

This evidence demonstrates GS967's robust efficacy in a disease-relevant model with high translational value. The ability to prevent lethal arrhythmias at nanomolar concentrations underscores its potency and potential for therapeutic application in congenital arrhythmia syndromes.

• [1] Hwang J, et al. Late INa Blocker GS967 Supresses Polymorphic Ventricular Tachycardia in a Transgenic Rabbit Model of Long QT Type 2. Circ Arrhythm Electrophysiol. 2020 Aug;13(8):e006875. View Source

GS967 Research Applications

Long QT Syndrome and TdP Research

GS967 is ideally suited for studies exploring the contribution of late INa to the pathogenesis of long QT syndrome (LQTS) and other inherited arrhythmia disorders. Its high potency and selectivity allow for precise dissection of late INa's role in triggering EADs and PVTs, as demonstrated in transgenic LQT2 rabbit models [1]. Researchers can use GS967 to validate disease mechanisms in patient-derived hiPSC-CMs or transgenic animal models, providing a robust tool for target validation.

Ischemia-Reperfusion Arrhythmia & VF Research

Given its ability to suppress ischemia-induced arrhythmias and attenuate stretch-induced electrophysiological changes, GS967 is a valuable compound for studying cardioprotection in ischemia-reperfusion models [2]. Its selectivity for late INa over IKr makes it a safer alternative to less selective sodium channel blockers for investigating the link between late INa, calcium overload, and arrhythmogenesis in the context of myocardial infarction.

Atrial Fibrillation with Autonomic Triggering

GS967's unique kinetic profile, characterized by high potency UDB and faster offset kinetics compared to mexiletine, makes it an essential tool for distinguishing the functional and electrophysiological consequences of selective late INa inhibition from broader class I antiarrhythmic effects [3]. This application is critical for understanding the distinct therapeutic mechanisms and safety margins associated with targeting late INa.

NaV1.5 Biophysics & Use-Dependent Block

GS967 serves as an excellent reference compound or positive control in high-throughput electrophysiology platforms (e.g., SyncroPatch) for screening new chemical entities that modulate late INa [4]. Its well-characterized, potent, and reproducible effects on hiPSC-CMs make it an ideal benchmark for validating assay performance and comparing the potency of novel drug candidates.

Application

Selection Property

Validation Focus

Repolarization and TdP models

Late I_Na selectivity with neuronal isoform engagement

TdP suppression in CAVB dog model

Ischemia-reperfusion VF studies

Antiarrhythmic late I_Na inhibition without proarrhythmic peak block

Spontaneous VF termination and Ca²⁺ transient preservation

Autonomically triggered AF models

Hemodynamically neutral late I_Na inhibition

AF suppression without conduction or contractility impairment

Na_V1.5 biophysical mechanism studies

High-potency use-dependent block

UDB potency and drug-binding site characterization

• [1] Hwang J, et al. Late INa Blocker GS967 Supresses Polymorphic Ventricular Tachycardia in a Transgenic Rabbit Model of Long QT Type 2. Circ Arrhythm Electrophysiol. 2020 Aug;13(8):e006875. View Source
• [2] Del Canto I, et al. Effects of the Inhibition of Late Sodium Current by GS967 on Stretch-Induced Changes in Cardiac Electrophysiology. Cardiovasc Drugs Ther. 2018 Oct;32(5):411-421. View Source
• [3] Hézső T, et al. Mexiletine-like cellular electrophysiological effects of GS967 in canine ventricular myocardium. Sci Rep. 2021 May 5;11(1):9565. View Source
• [4] Potet F, et al. GS-967 and Eleclazine Block Sodium Channels in Human Induced Pluripotent Stem Cell–Derived Cardiomyocytes. Mol Pharmacol. 2020 Nov;98(5):540-547. View Source